Cas no 1361533-14-3 (2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol)

• Product Name: 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol
• CAS No: 1361533-14-3
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967568
• Update Time: 2025-06-29

2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-13-9(3-2-8(6-18)17-13)7-4-10(14)12(16)11(15)5-7/h2-5,18H,6H2,1H3
• InChI Key： MVIYLXRKAVGDEL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(CO)N=C1OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4

Additional information on 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol

Professional Introduction to 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1361533-14-3)

2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361533-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including a methoxy group at the 2-position and a hydroxymethyl group at the 6-position, along with a 3,4,5-trichlorophenyl substituent at the 3-position, imparts unique chemical properties and potential biological activities that make it of considerable interest to researchers.

The structural framework of 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol combines elements that are frequently explored in drug discovery efforts. The pyridine core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The methoxy and hydroxymethyl groups contribute to hydrogen bonding capabilities and solubility characteristics, which are critical factors in determining pharmacokinetic profiles. Furthermore, the trichlorophenyl moiety introduces lipophilicity and electronic effects that can modulate binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing novel pyridine derivatives as potential therapeutic agents. The specific arrangement of substituents in 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol positions it as a candidate for further investigation in various therapeutic areas. For instance, studies have suggested that pyridine-based compounds may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The chloro substituents on the phenyl ring are particularly noteworthy, as they can enhance binding interactions by participating in π-stacking or dipole-dipole interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways relevant to human health. The combination of a hydroxymethyl group and methoxy group provides multiple sites for interaction with proteins or nucleic acids. This dual functionality could be exploited to design molecules with enhanced selectivity or efficacy. Additionally, the structural features of 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol may influence its ability to cross biological membranes, a critical factor for oral bioavailability and systemic distribution.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol. Molecular docking simulations can predict how this molecule might bind to specific targets by modeling interactions at an atomic level. Such simulations have been instrumental in identifying lead compounds for further optimization. Moreover, the integration of machine learning algorithms has accelerated the process of virtual screening, allowing researchers to prioritize compounds based on predicted binding affinities and pharmacokinetic properties.

The synthesis of 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in improving both yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been particularly useful in constructing the desired pyridine core with high precision. These advances have not only facilitated access to this compound but also provided insights into scalable synthetic routes that could be applied to other related molecules.

The potential applications of 2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol extend beyond traditional pharmaceutical uses. Its structural motifs are also relevant in materials science and agrochemical research. For example, derivatives of this compound may exhibit properties suitable for use as intermediates in electronic materials or as bioactive agents targeting plant pathogens. The versatility of its core structure underscores its importance as a building block for diverse chemical applications.

In conclusion,2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol (CAS No. 1361533-14-3) represents a promising compound with multifaceted potential in pharmaceutical research and beyond. Its unique structural features—comprising functional groups like methoxy and hydroxymethyl along with the trichlorophenyl substituent—make it an attractive candidate for further exploration into drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for pyridine derivatives,2-Methoxy-3-(3,4,5-trichlorophenyl)pyridine-6-methanol is poised to play an important role in shaping future therapeutic strategies.